diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate

• IUPAC Name: N-diethoxyphosphoryltetrazolo[1,5-a]quinoxalin-4-amine
• InChI: InChI=1S/C12H15N6O3P/c1-3-20-22(19,21-4-2)15-11-12-14-16-17-18(12)10-8-6-5-7-9(10)13-11/h5-8H,3-4H2,1-2H3,(H,13,15,19)
• InChI Key: AEZJQCKMJDJKCS-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(NC1=NC2=CC=CC=C2N3C1=NN=N3)OCC
• Molecular Formula: C12H15N6O3P
• Molecular Weight: 322.26 g/mol

Description

Diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a tetrazoloquinoxaline derivative that exhibits potential therapeutic effects in various fields of research.

Mechanism of Action

The mechanism of action of diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate is not fully understood. However, it is believed to act through multiple pathways, including inhibition of protein kinase B (Akt) and activation of caspase-3 in cancer cells, inhibition of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways in inflammation, and modulation of the N-methyl-D-aspartate (NMDA) receptor in neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, it induces apoptosis, inhibits angiogenesis, and reduces cell proliferation. In inflammation, it reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB and MAPK pathways. In neurological disorders, it has neuroprotective effects and improves cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate in lab experiments is its ability to selectively target cancer cells without affecting normal cells. Another advantage is its ability to cross the blood-brain barrier, making it a potential therapeutic agent for neurological disorders. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate research. One direction is to study its potential as a therapeutic agent for other diseases, such as cardiovascular and metabolic disorders. Another direction is to optimize its synthesis method to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a chemical compound that exhibits potential therapeutic effects in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

Diethyl tetrazolo[1,5-a]quinoxalin-4-ylamidophosphate has been studied in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, it has been found to reduce the production of pro-inflammatory cytokines. In neurological disorders, it has been shown to have neuroprotective effects and improve cognitive function.